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Compound of Interest

Compound Name: 4-Morpholinopiperidine

Cat. No.: B1299061

Essential Safety and Handling Guide for 4-
Morpholinopiperidine

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate, essential safety and
logistical information for handling 4-Morpholinopiperidine, including detailed personal
protective equipment (PPE) protocols, operational procedures, and disposal plans.

Chemical Identifier:

e Name: 4-Morpholinopiperidine

e CAS Number: 53617-35-9[1]

e Molecular Formula: COH18N20[1]

Hazard Identification and GHS Classification
4-Morpholinopiperidine is classified with the following hazards:

o Skin Corrosion/Irritation: Category 1 or 2, causing skin irritation or severe skin burns.[2][3]

e Serious Eye Damage/Eye Irritation: Category 1 or 2A, causing serious eye irritation or
damage.[2][3]
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» Skin Sensitization: Sub-category 1B, may cause an allergic skin reaction.[2]

o Specific Target Organ Toxicity (Single Exposure): Category 3, may cause respiratory
irritation.[3]

e Hazardous to the Aquatic Environment (Long-term): Category 3, harmful to aquatic life with
long-lasting effects.[2]

Signal Word: Danger or Warning[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure when handling 4-
Morpholinopiperidine. The following table summarizes the recommended PPE.
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Body Part

Personal Protective
Equipment

Specification and
Rationale

Eyes/Face

Safety Goggles with side-
shields or Face Shield

Must conform to EN 166 (EU)
or NIOSH (US) standards to
protect against splashes and
dust.[2] A face shield may be
appropriate for tasks with a

higher risk of splashing.[3]

Skin/Body

Chemical-resistant Gloves

Gloves must be inspected prior
to use. The specific material
should be selected based on
chemical resistance and

duration of use.[3]

Laboratory Coat / Impervious
Clothing

Alab coat and close-toed
footwear are the minimum
requirements.[3] For larger
quantities or tasks with a
higher risk of exposure,
fire/flame resistant and
impervious clothing is

recommended.[2]

Respiratory

Full-face Respirator or use in a

Fume Hood

Handling should be done in a
well-ventilated area, preferably
a chemical fume hood.[3][4] If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator should be
used.[2]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is essential for safety.
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. Preparation and Engineering Controls:

Work in a designated area, preferably within a certified chemical fume hood to minimize
inhalation exposure.[5]

Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[5]

Keep the container tightly closed when not in use.[3]

Avoid the generation of dust and aerosols.[4]

Use spark-proof tools and explosion-proof equipment if there is a risk of ignition.[2]
. Weighing and Transferring:

Don all required PPE before handling the chemical.

Perform all weighing and transferring operations within a fume hood or other ventilated
enclosure.

Use care to avoid spills and the creation of dust.

Close the container securely immediately after use.
. In Case of a Spill:

Evacuate non-essential personnel from the area.

Remove all sources of ignition.[5]

Ventilate the area.

For dry spills, use dry clean-up procedures to avoid generating dust.[4] Sweep up, shovel up,
or vacuum the material into a suitable, labeled container for disposal.[4]

For wet spills, absorb with an inert material and place into a suitable disposal container.[3]

Wash the spill area thoroughly with soap and water.[3]
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e Prevent spilled material from entering drains or waterways.[4]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation o o ) ) )
artificial respiration. Seek immediate medical

attention.[2][3]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . L
water for at least 15 minutes. If skin irritation or

a rash occurs, get medical help.[2][3]

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical
attention.[2][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.[2][3]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and
federal regulations.

o Chemical Waste: Dispose of 4-Morpholinopiperidine and any solutions containing it as
hazardous chemical waste.[2][3] Place in a clearly labeled, sealed container.

o Contaminated Materials: Any materials that have come into contact with 4-
Morpholinopiperidine, such as gloves, paper towels, and disposable lab coats, should be
considered contaminated. Place these materials in a sealed, labeled container for hazardous
waste disposal.[4]
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o Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate
collected as hazardous waste. Recycle containers if possible, or dispose of them in an
authorized landfill.[4]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 4-Morpholinopiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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